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Compound of Interest

2H-Perfluoro-5-methyl-3,6-
Compound Name: _
dioxanonane

Cat. No.: B1294593

An In-depth Technical Guide to 2H-Perfluoro-5-
methyl-3,6-dioxanonane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure, properties,
and available technical data for 2H-Perfluoro-5-methyl-3,6-dioxanonane (CAS No. 3330-14-
1). This per- and polyfluoroalkyl substance (PFAS) is a fluorinated ether with potential
applications as a solvent and intermediate in various chemical syntheses. This document
consolidates available physical and chemical data, outlines general experimental
considerations for its analysis, and presents its molecular structure through a detailed diagram.
The information is intended to support research and development activities, particularly in the
fields of chemistry and drug development.

Chemical Structure and Identification

2H-Perfluoro-5-methyl-3,6-dioxanonane is a complex ether characterized by a high degree
of fluorination. Its structure consists of a nine-atom backbone containing two ether linkages and
a methyl branch.

Molecular Formula: CsHF1702[1][2][3]
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Molecular Weight: 452.07 g/mol [1][2][3]
CAS Number: 3330-14-1[1][2][3]
Synonyms:

e 1,1,1,2,3,3-Hexafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-3-(1,2,2,2-
tetrafluoroethoxy)propane

e Propane, 1-[1-[difluoro(1,2,2,2-tetrafluoroethoxy)methyl]-1,2,2,2-
tetrafluoroethoxy]-1,1,2,2,3,3,3-heptafluoro-[4]

e Freon E 2[5]

The chemical structure of 2H-Perfluoro-5-methyl-3,6-dioxanonane can be visualized as
follows:

Caption: Chemical structure of 2H-Perfluoro-5-methyl-3,6-dioxanonane.

Physicochemical Properties

A summary of the available physical and chemical properties of 2H-Perfluoro-5-methyl-3,6-
dioxanonane is presented in the table below. It is important to note that detailed experimental
protocols for the determination of these properties are not readily available in the public

domain.

Property Value Source

Molecular Formula CsHF1702 [11121[3]

Molecular Weight 452.07 g/mol [1][2][3]

Melting Point -122 °C Synquest Labs SDS
Boiling Point 103 -105°C Synquest Labs SDS
Density 1.659 g/mL at 25 °C Synquest Labs SDS
Physical State Liquid PubChem
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Chemical Properties and Reactivity

Due to the high strength of carbon-fluorine and ether bonds, 2H-Perfluoro-5-methyl-3,6-
dioxanonane is expected to be a chemically stable and relatively inert compound.

General reactivity characteristics of perfluoroethers include:
o Thermal Stability: The presence of numerous C-F bonds contributes to high thermal stability.

o Chemical Inertness: Perfluoroethers are generally resistant to attack by most acids, bases,
oxidizing, and reducing agents under normal conditions. The ether oxygen atoms, however,
can influence the bond dissociation energy of adjacent C-F bonds.[6][7]

A Safety Data Sheet for the compound indicates that it is incompatible with strong acids and
strong bases.

Synthesis and Manufacturing

A specific, detailed synthesis protocol for 2H-Perfluoro-5-methyl-3,6-dioxanonane is not
publicly available. However, general methods for the synthesis of perfluoroalkyl ethers often
involve the reaction of perfluoroolefins with alcohols. One common approach is the fluorination
of partially fluorinated ethers, which are themselves synthesized from the reaction of aliphatic
alcohols with perfluoroolefins.[8]

A patent for "Electronic telecommunications articles comprising crosslinked fluoropolymers and
methods" mentions the CAS number 3330-14-1 in the context of it being an example of a
partially fluorinated ether solvent. This suggests its potential use or synthesis in industrial
applications.

Spectroscopic Data

Detailed spectroscopic data such as Nuclear Magnetic Resonance (NMR) and Infrared (IR)
spectra for 2H-Perfluoro-5-methyl-3,6-dioxanonane are not readily available in peer-
reviewed literature.

Mass Spectrometry (MS): PubChem lists a GC-MS spectrum for this compound (Source of
Spectrum: 01-34-1717-11), though the detailed fragmentation pattern and experimental
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conditions are not provided.[4]

Experimental Protocols and Analytical Methods

Due to the limited availability of specific experimental protocols for 2H-Perfluoro-5-methyl-3,6-
dioxanonane, this section provides a general workflow for its analysis based on its
classification as a volatile fluorinated compound. The U.S. Environmental Protection Agency
(EPA) includes this compound in its "Other Test Method (OTM) 50" for the analysis of volatile
fluorinated compounds in stationary source emissions, which utilizes thermal desorption
coupled with gas chromatography-mass spectrometry (TD-GC-MS).

General GC-MS Analysis Workflow:
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Caption: General workflow for the analysis of volatile fluorinated compounds.
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Applications and Relevance to Drug Development

While specific applications of 2H-Perfluoro-5-methyl-3,6-dioxanonane in drug development
are not documented, its properties suggest potential utility in this field.

e Solvent: Its fluorinated nature could make it a suitable solvent for fluorinated drug candidates
or for specific reactions where traditional solvents are inadequate. Fluorinated ethers are
being explored as electrolyte solvents in battery technology due to their stability.[9]

o Intermediate: PubChem lists its use as an "intermediate,"” suggesting it could be a building
block in the synthesis of more complex molecules.

e Drug Delivery: The unique properties of fluoropolymers, such as biocompatibility and
chemical resistance, are utilized in various pharmaceutical applications, including fluid
delivery systems and encapsulation of instruments.[10] Although not a polymer, the
properties of this fluorinated ether may be of interest in related research.

The incorporation of fluorine into drug molecules can significantly enhance metabolic stability,
bioavailability, and efficacy.[11] As a fluorinated building block, this compound could potentially
be used to introduce fluorinated moieties into larger molecules.

Biological Activity and Toxicology

There is limited publicly available information on the biological activity or toxicology of 2H-
Perfluoro-5-methyl-3,6-dioxanonane. As a PFAS, it falls under a class of compounds that are
of interest to regulatory bodies due to their persistence in the environment. Some fluorinated
ethers have been studied for their anesthetic properties and associated toxicity, which is often
linked to their metabolism.[12] However, no such data has been found specifically for 2H-
Perfluoro-5-methyl-3,6-dioxanonane.

Conclusion

2H-Perfluoro-5-methyl-3,6-dioxanonane is a perfluorinated ether with established basic
chemical identifiers and some physical properties. The lack of detailed, publicly available
experimental data, including synthesis protocols and comprehensive spectroscopic analysis,
presents a significant knowledge gap. Its classification as a PFAS and inclusion in EPA
analytical methods highlight its environmental relevance. While direct applications in drug
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development are not yet reported, its properties as a fluorinated solvent and potential synthetic

intermediate suggest areas for future research and exploration. Further investigation is

required to fully characterize this compound and unlock its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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